![molecular formula C21H16F3N3O4S B2481439 methyl 2-{[4-{[(benzoyloxy)imino]methyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate CAS No. 318238-29-8](/img/structure/B2481439.png)
methyl 2-{[4-{[(benzoyloxy)imino]methyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
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Description
Methyl 2-{[4-{[(benzoyloxy)imino]methyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate is a useful research compound. Its molecular formula is C21H16F3N3O4S and its molecular weight is 463.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : A study by Navarro and Vogel (2002) describes the synthesis of related compounds using Nozaki-Kishi coupling, highlighting the complex synthetic routes involved in producing such chemicals (Navarro & Vogel, 2002).
- Structural Analysis : Zhang Peng-yun (2013) conducted a study focusing on the synthesis and characterization of similar compounds, providing insights into their structural properties through techniques like FT-IR and NMR spectroscopy (Zhang Peng-yun, 2013).
Chemical Properties and Applications
- Catalytic Applications : S. Tayebi et al. (2011) explored the use of similar sulfur-containing compounds as catalysts in chemical reactions, demonstrating their utility in organic synthesis (Tayebi et al., 2011).
- Potential in Material Science : S. M. Tawfik's 2015 research on similar compounds revealed their effectiveness as corrosion inhibitors, suggesting applications in material science and engineering (Tawfik, 2015).
Biological and Pharmacological Research
- Antioxidant and Anti-inflammatory Potential : A study by P. Kate et al. (2020) synthesized compounds with a similar structure and evaluated their antioxidant and anti-inflammatory activities, suggesting potential pharmacological applications (Kate et al., 2020).
- Antimicrobial Applications : D. Carcanague et al. (2002) investigated derivatives of similar compounds for their efficacy against Helicobacter pylori, highlighting their potential as antimicrobial agents (Carcanague et al., 2002).
Properties
IUPAC Name |
methyl 2-[4-[(E)-benzoyloxyiminomethyl]-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]sulfanylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16F3N3O4S/c1-27-18(32-16-11-7-6-10-14(16)20(29)30-2)15(17(26-27)21(22,23)24)12-25-31-19(28)13-8-4-3-5-9-13/h3-12H,1-2H3/b25-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRIDBVJZDYNNEL-BRJLIKDPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C=NOC(=O)C2=CC=CC=C2)SC3=CC=CC=C3C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=C(C(=N1)C(F)(F)F)/C=N/OC(=O)C2=CC=CC=C2)SC3=CC=CC=C3C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16F3N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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